Cas no 2580205-58-7 (3-{(benzyloxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2580205-58-7
• MF: C₁₇H₁₄N₄O₄
• MW: 338.31746339798
• CID: 5660884
• PubChem ID: 165891998
• Update Time: 2025-06-15

3-{(benzyloxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580205-58-7
• 3-{[(benzyloxy)carbonyl]amino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid
• EN300-27730063
• 3-{(benzyloxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C17H14N4O4/c22-16(23)14-10-21(13-7-4-8-18-9-13)20-15(14)19-17(24)25-11-12-5-2-1-3-6-12/h1-10H,11H2,(H,22,23)(H,19,20,24)
• InChI Key： SZURAVQRDCPUPQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(=O)O)=CN(C2C=NC=CC=2)N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 338.10150494g/mol
• Monoisotopic Mass: 338.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 106Ų

Additional information on 3-{(benzyloxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid

Introduction to 3-{(benzyloxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic Acid (CAS No. 2580205-58-7)

3-{(benzyloxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid, identified by the CAS number 2580205-58-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 3-{(benzyloxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid is characterized by a pyrazole core, which is a heterocyclic aromatic ring system known for its versatility in drug design. The presence of a pyridine substituent at the 1-position and a benzyloxy carbonylamino group at the 3-position introduces unique pharmacophoric elements that contribute to its potential biological activity. This arrangement not only enhances the compound's solubility and stability but also influences its interactions with biological targets.

In recent years, there has been a growing interest in pyrazole derivatives due to their diverse pharmacological properties. These compounds have been explored for their roles in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific modification of 3-{(benzyloxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid with a benzyloxy carbonylamino group suggests that it may interact with biological receptors or enzymes in a manner that could modulate disease-related pathways.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of novel drugs. The pyridine and pyrazole moieties are well-known for their ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to biological targets. Additionally, the benzyloxy carbonylamino group can provide further opportunities for chemical modification, allowing researchers to fine-tune the properties of the molecule to optimize its biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. For instance, pyrazole derivatives have been shown to exhibit inhibitory effects on various enzymes and receptors involved in inflammatory processes. The structural features of 3-{(benzyloxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid align well with these findings, suggesting that it may possess similar inhibitory properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular structure. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of complex functional groups without compromising the integrity of the molecule.

In terms of pharmacokinetic properties, 3-{(benzyloxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid exhibits characteristics that make it a promising candidate for further development. Its solubility profile suggests that it may be well-absorbed following oral administration, while its stability indicates a longer shelf life. These properties are critical factors in determining whether a compound can progress from preclinical studies to clinical trials.

The potential therapeutic applications of this compound are vast. For example, its structural similarity to known anti-inflammatory agents suggests that it may be effective in treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its interaction with biological targets could make it useful in combating cancer by inhibiting key enzymes involved in tumor growth and progression.

Ongoing research is focused on elucidating the mechanisms by which this compound exerts its biological effects. By understanding these mechanisms, scientists can identify ways to enhance its potency and selectivity. This knowledge will be crucial in guiding the development of novel drug candidates that can address unmet medical needs.

The role of computational modeling and high-throughput screening in drug discovery cannot be overstated. These tools have enabled researchers to rapidly assess the potential activity of compounds like 3-{(benzyloxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid, thereby accelerating the drug development process. By integrating experimental data with computational predictions, scientists can make more informed decisions about which compounds warrant further investigation.

In conclusion, 3-{(benzyloxy)carbonylamino}-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2580205-58-7) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and favorable pharmacokinetic properties make it an attractive candidate for further development into a novel therapeutic agent. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing some of today's most pressing medical challenges.